Cas no 69906-85-0 (1H-Indole-2-carbonitrile,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-)

• Product name: 1H-Indole-2-carbonitrile,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-
• CAS No: 69906-85-0
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 521512
• PubChem ID: 155346

1H-Indole-2-carbonitrile,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonitrile,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-
• (-)-CYANOPINDOLOL HEMIFUMARATE
• 4-{2-Hydroxy-3-[(2-methyl-2-propanyl)amino]propoxy}-1H-indole-2-c arbonitrile
• CHEBI:125406
• PDSP1_001601
• (+/-)4-(3-t-butylamino-2-hydroxypropoxy)-1h-indole-2-carbonitrile
• 1H-Indole-2-carbonitrile, 4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-
• 69906-85-0
• GTPL132
• NSC707473
• Cyanopindolol
• BDBM81499
• SR-01000597973
• NSC-707473
• CHEMBL378501
• (+-)-Cyanopindolol
• DTXSID201027570
• L000210
• CAS_155346
• PDSP2_001078
• NSC_155346
• CYANOPINDOLOL(+/-)
• PDSP2_001585
• PDSP1_001094
• SR-01000597973-1
• Q5197476
• NCI60_038172
• SCHEMBL353756
• BRD-A47884604-001-01-7
• 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indole-2-carbonitrile
• 4-(3-(tert-butylamino)-2-hydroxypropoxy)-1H-indole-2-carbonitrile
• CS-0877976
• HY-W795507
• BRD-A47884604-051-01-2

• Inchi： InChI=1S/C16H21N3O2/c1-16(2,3)18-9-12(20)10-21-15-6-4-5-14-13(15)7-11(8-17)19-14/h4-7,12,18-20H,9-10H2,1-3H3
• InChI Key： QXIUMMLTJVHILT-UHFFFAOYSA-N
• SMILES： CC(C)(C)NCC(COC1=CC=CC2=C1C=C(N2)C#N)O

Computed Properties

• Exact Mass: 287.163
• Monoisotopic Mass: 287.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.19g/cm3
• Melting Point: 250-252℃
• Boiling Point: 522.5ºC at 760 mmHg
• Flash Point: 269.8ºC
• Refractive Index: 1.599
• Solubility: H2O: 0.6 mg/mL
• PSA: 81.07000
• LogP: 2.55828

1H-Indole-2-carbonitrile,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]- Security Information

• WGK Germany：3